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Compound of Interest

Compound Name: Matenon

Cat. No.: B1230310

For Researchers, Scientists, and Drug Development Professionals

Matenon, the brand name for the synthetic androgen Mibolerone, serves as a critical reference
compound in the study of androgenic pathways and the development of novel selective
androgen receptor modulators (SARMS). Its high binding affinity for the androgen receptor (AR)
and potent anabolic and androgenic effects make it an invaluable tool for comparative studies.
This guide provides a comprehensive comparison of Mibolerone with other key androgens,
supported by experimental data and detailed protocols.

Comparative Pharmacological Data

The efficacy and receptor specificity of androgens are paramount in research. The following
tables summarize the key quantitative data for Mibolerone and other commonly studied
androgens: testosterone, dihydrotestosterone (DHT), and trenbolone.
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Compound Anabolic:Androgenic Ratio Reference
Mibolerone ~590:250 [1112]
Testosterone 100:100 [3]

Dihydrotestosterone (DHT)

Low Anabolic Activity in Muscle

[4]

Trenbolone

500:500

[3]

This table presents the
anabolic and androgenic ratios
of various androgens, with
testosterone as the reference
standard (100:100).

Androgen Receptor (AR)

Progesterone Receptor

Compound L . ) (PR) Binding Affinity (Kd in
Binding Affinity (Kd in nM)
nM)
) ~5.9 (human prostate), ~1.1

Mibolerone ~1.5

(rabbit uterus)

High (Kd = 1-2 nM, high-affinity
Testosterone ~0.4-1.0 o ]

site in rat brain)
Dihydrotestosterone (DHT) ~0.25-0.5 No significant binding reported

o Slightly higher than

Trenbolone Similar to DHT

progesterone

This table outlines the binding
affinities of key androgens to
the androgen and
progesterone receptors,
expressed as the dissociation
constant (Kd). A lower Kd
value indicates a higher

binding affinity.
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Understanding the Androgen Signaling Pathway

Androgens exert their effects by binding to the androgen receptor, a member of the nuclear
receptor superfamily. This ligand-receptor complex then translocates to the nucleus, where it
binds to specific DNA sequences known as androgen response elements (ARES). This binding
event modulates the transcription of target genes, leading to the physiological effects

associated with androgens.
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Preparation

Prepare AR-containing Prepare [3H]-Mibolerone Prepare serial dilutions
prostate cytosol (Radioligand) of test compound
\ Incubation /
A4

Incubate AR, [3H]-Mibolerone,
and test compound

Separation & Measurement

Separate bound from
free radioligand

'<

Measure radioactivity of
bound fraction
Data Analysis

[Calculate IC50 and Kd values]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Matenon (Mibolerone): A Potent Reference Androgen in
Scientific Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230310#matenon-mibolerone-as-a-reference-
compound-in-androgen-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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